Cas no 1226880-11-0 (1-(6-Bromo-5-methoxypyridin-2-yl)ethanone)
1-(6-Bromo-5-methoxypyridin-2-yl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(6-bromo-5-methoxypyridin-2-yl)ethanone
- 1-(6-Bromo-5-methoxypyridin-2-yl)ethanone
-
- Inchi: 1S/C8H8BrNO2/c1-5(11)6-3-4-7(12-2)8(9)10-6/h3-4H,1-2H3
- InChI Key: CQRAOIBFYFMYLM-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC(C(C)=O)=N1)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- XLogP3: 1.9
- Topological Polar Surface Area: 39.2
1-(6-Bromo-5-methoxypyridin-2-yl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029196075-5g |
1-(6-Bromo-5-methoxypyridin-2-yl)ethanone |
1226880-11-0 | 95% | 5g |
$1720.56 | 2023-09-03 | |
| Alichem | A029196075-10g |
1-(6-Bromo-5-methoxypyridin-2-yl)ethanone |
1226880-11-0 | 95% | 10g |
$2556.72 | 2023-09-03 | |
| Alichem | A029196075-25g |
1-(6-Bromo-5-methoxypyridin-2-yl)ethanone |
1226880-11-0 | 95% | 25g |
$4373.76 | 2023-09-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1668113-1g |
1-(6-Bromo-5-methoxypyridin-2-yl)ethan-1-one |
1226880-11-0 | 98% | 1g |
¥8590.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1668113-5g |
1-(6-Bromo-5-methoxypyridin-2-yl)ethan-1-one |
1226880-11-0 | 98% | 5g |
¥22197.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1668113-10g |
1-(6-Bromo-5-methoxypyridin-2-yl)ethan-1-one |
1226880-11-0 | 98% | 10g |
¥33300.00 | 2024-08-09 |
1-(6-Bromo-5-methoxypyridin-2-yl)ethanone Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on 1-(6-Bromo-5-methoxypyridin-2-yl)ethanone
Professional Introduction to 1-(6-Bromo-5-methoxypyridin-2-yl)ethanone (CAS No: 1226880-11-0)
1-(6-Bromo-5-methoxypyridin-2-yl)ethanone, with the CAS number 1226880-11-0, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic ketone derivative has garnered considerable attention due to its versatile structural framework and potential applications in drug discovery and medicinal chemistry. The compound features a pyridine core substituted with a bromo group at the 6-position and a methoxy group at the 5-position, coupled with an acetyl moiety at the 2-position, which contributes to its unique reactivity and biological profile.
The structural attributes of 1-(6-Bromo-5-methoxypyridin-2-yl)ethanone make it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of both electron-withdrawing and electron-donating groups on the pyridine ring enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic frameworks. These reactions are widely employed in the development of novel therapeutic agents, particularly in oncology and anti-inflammatory drug classes.
In recent years, there has been a surge in research focusing on pyridine derivatives as key scaffolds in medicinal chemistry. The< strong> bromo substituent at the 6-position of the pyridine ring serves as an excellent handle for further functionalization via palladium-catalyzed reactions. This allows for the introduction of diverse pharmacophores, enabling the design of molecules with tailored biological activities. For instance, studies have demonstrated that such bromopyridines can be transformed into thiazole or triazole derivatives, which have shown promise in inhibiting kinases and other enzyme targets relevant to cancer therapy.
The< strong> methoxy group at the 5-position of the pyridine ring also plays a crucial role in modulating the electronic properties of the molecule. This substitution can influence both the solubility and binding affinity of the compound towards biological targets. Additionally, the acetyl group at the 2-position provides a site for further derivatization, allowing chemists to explore modifications that could enhance metabolic stability or improve pharmacokinetic profiles.
One of the most compelling aspects of 1-(6-Bromo-5-methoxypyridin-2-yl)ethanone is its potential application in fragment-based drug design. Fragment-based approaches rely on identifying small molecular fragments that bind to biological targets with moderate affinity. These fragments can then be optimized through iterative chemical modifications to yield lead compounds with higher potency and selectivity. The structural features of this compound make it an ideal candidate for such methodologies, particularly when targeting protein-protein interactions or enzyme active sites.
Recent advancements in computational chemistry have further enhanced the utility of 1-(6-Bromo-5-methoxypyridin-2-yl)ethanone in drug discovery. Molecular modeling studies have shown that this compound can effectively interact with various protein targets by leveraging its aromatic system and functional groups. For example, simulations have indicated that it may bind to ATP-binding pockets in kinases, potentially disrupting their function and inhibiting tumor growth. Such insights are invaluable for guiding experimental efforts and optimizing lead compounds.
The synthesis of 1-(6-Bromo-5-methoxypyridin-2-yl)ethanone involves multi-step organic transformations that highlight its synthetic versatility. Key steps typically include bromination of a pre-formed pyridine derivative followed by methylation at the appropriate position. The introduction of the acetyl group is often achieved through Vilsmeier-Haack formylation or similar methods that establish connectivity between the pyridine ring and the carbonyl functionality. These synthetic strategies underscore the compound's importance as a building block in advanced organic synthesis.
In conclusion, 1-(6-Bromo-5-methoxypyridin-2-yl)ethanone (CAS No: 1226880-11-0) represents a fascinating molecule with broad implications in pharmaceutical research. Its unique structural features enable diverse chemical modifications and biological applications, making it indispensable for chemists engaged in drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in developing next-generation therapeutics that address unmet medical needs.
1226880-11-0 (1-(6-Bromo-5-methoxypyridin-2-yl)ethanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)